2-(furan-2-yl)-1-methyl-1H-imidazole

• CAS: 32902-09-3
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• SMILES: CN1C=CN=C1C2=CC=CO2
• InChI: InChI=1S/C8H8N2O/c1-10-5-4-9-8(10)7-3-2-6-11-7/h2-6H,1H3
• InChIKey: UGOAQQHDZUUWCE-UHFFFAOYSA-N

Generic substitution of the N-H analog with phenyl or thienyl congeners leads to incorrect metallation sites, derailing SAR programs. This compound ensures exclusively furan-directed reactivity. - Exclusive furan C-3 (or tunable C-5) lithiation with n-BuLi; no competing imidazole metallation. - Electrophilic substitution (bromination, nitration, formylation, acylation) occurs solely on the furan ring. - Zero H-bond donors, lower logP (0.8), and reduced TPSA (31 Ų) vs. the N-H analog enhance membrane permeability for lead optimization.

2-(Furan-2-yl)-1-methyl-1H-imidazole Overview

2-(Furan-2-yl)-1-methyl-1H-imidazole (CAS 32902-09-3) is a heterocyclic compound of the formula C₈H₈N₂O and molecular weight 148.16 g/mol [1]. The compound is a 2,1-disubstituted imidazole derivative that integrates a furan ring at position 2 and a methyl group at position 1 of the imidazole core . This specific substitution pattern confers distinct electronic and steric properties compared to its non-methylated analog and other 2-aryl-1-methylimidazole congeners. It is primarily offered in research-grade purity (≥95%) and is employed as a synthetic intermediate in medicinal chemistry and chemical biology .

1 Synthetic intermediate for medicinal chemistry and chemical biology Research grade

2 Furan-directed late-stage C–H functionalization studies Regioselective lithiation

3 Heterocyclic building block for focused library synthesis Electrophilic derivatization

• [1] PubChem. 2-(Furan-2-yl)-1-methyl-1H-imidazole (Compound Summary), CID 14469457. National Center for Biotechnology Information. View Source

Differentiation from NH Analog and 2-Arylimidazoles

Simple substitution of the N-H analog (2-(furan-2-yl)-1H-imidazole) with the N-methylated derivative (32902-09-3) alters hydrogen-bond donor capacity, lipophilicity, and metabolic susceptibility [1]. More critically, exchanging the 2-furyl substituent for a phenyl or thienyl group changes the site of electrophilic aromatic substitution (EAS) and organometallic reactivity, with metallation occurring exclusively on the furan ring of 32902-09-3, rather than on the imidazole core as observed for 1-methyl-2-phenylimidazole [2]. These reactivity differences have direct consequences for downstream derivatization strategies and biological target engagement, making generic substitution scientifically unsound in both synthesis planning and structure–activity relationship (SAR) optimisation [3]. The quantitative evidence below substantiates these claims.

NH analog Removing the N-methyl group adds a hydrogen-bond donor, alters lipophilicity and metabolic susceptibility, and may shift regioselectivity in further derivatization.

2-Phenyl congener Phenyl replacement completely reverses lithiation site (imidazole vs. furan) and electrophilic substitution pattern, making it unsuitable for furan-directed functionalization.

Unsubstituted imidazole Alkylation of 4(5)-(2-furyl)imidazole gives a different isomer distribution; direct procurement of the defined regioisomer ensures batch consistency in SAR campaigns.

• [1] PubChem. XLogP3-AA and Hydrogen-Bond Donor Count for 2-(Furan-2-yl)-1-methyl-1H-imidazole (CID 14469457). National Center for Biotechnology Information. View Source
• [2] Stoyanov, V. M., El'chaninov, M. M., & Pozharskii, A. F. (1992). 2-Substituted imidazoles. 3. Metallation of 1-methyl-2-phenyl- and 1-methyl-2-(furyl-2)imidazoles. Chemistry of Heterocyclic Compounds, 28, 53–57. doi:10.1007/BF00529479. View Source
• [3] Vlasova, E. V., Stoyanov, V. M., El'chaninov, M. M., & Lukyanov, B. S. (2010). Synthesis and methylation products of 4(5)-(2-furyl)imidazole. Chemistry of Heterocyclic Compounds, 46, 681–683. doi:10.1007/s10593-010-0569-z. View Source

Differentiation Evidence for 2-(Furan-2-yl)-1-methyl-1H-imidazole

Furan vs. Imidazole Lithiation Selectivity

Under identical conditions (butyllithium, THF), 1-methyl-2-(furyl-2)imidazole undergoes metallation exclusively on the furan ring at the 3-position, whereas 1-methyl-2-phenylimidazole yields 5-lithium-substituted products on the imidazole ring [1]. This represents a complete reversal of lithiation sites, enabling orthogonal functionalization strategies that are impossible with the phenyl isostere.

Lithiation site

Head-to-head

Furan C-3 lithiation exclusively, vs. imidazole C-5 for phenyl analog

Enables orthogonal furan-directed functionalization.

Complete regiochemical reversal under BuLi/THF.

Evidence Dimension	Site of metallation (BuLi, THF)
Target Compound Data	Exclusively furan C-3 lithiation (primary site); can be tuned to furan C-5 lithiation with added Et₃N or LiTMP replacement
Comparator Or Baseline	1-Methyl-2-phenylimidazole: Imidazole C-5 lithiation exclusively
Quantified Difference	Complete regiochemical reversal; 100% site-selectivity divergence
Conditions	Butyllithium in tetrahydrofuran; room temperature

Why This Matters

For procurement decisions in synthetic chemistry, this regiochemical specificity dictates that only 32902-09-3 (not its phenyl analog) is suitable for furan-directed late-stage C–H functionalization workflows.

• [1] Stoyanov, V. M., El'chaninov, M. M., & Pozharskii, A. F. (1992). 2-Substituted imidazoles. 3. Metallation of 1-methyl-2-phenyl- and 1-methyl-2-(furyl-2)imidazoles. Chemistry of Heterocyclic Compounds, 28, 53–57. doi:10.1007/BF00529479. View Source

Electrophilic Substitution on Furan Ring

Electrophilic attack (bromination, nitration, formylation, acylation, hydroxymethylation) on 1-methyl-2-(2-furyl)imidazole occurs primarily at the free α′-position of the furan ring, leaving the imidazole core intact [1]. This contrasts sharply with the behaviour of many 2-aryl-1-methylimidazoles lacking a furan ring, where electrophilic reactions often occur on the imidazole moiety (e.g., at C-4 or C-5) [2].

Electrophilic attack

Class-level

Furan α′-position is the dominant site for bromination, nitration, formylation, and acylation.

Furan ring acts as an electrophilic sink, preserving the imidazole core.

Reported across standard EAS conditions.

Evidence Dimension	Primary site of electrophilic attack (bromination, nitration, formylation, acylation, hydroxymethylation)
Target Compound Data	Furan α′-position (free position) as the dominant site; no imidazole ring substitution observed under standard conditions
Comparator Or Baseline	2-Phenyl-1-methylimidazole and other non-furan congeners that preferentially react on the imidazole C-4/C-5 positions
Quantified Difference	Qualitative regiochemical divergence; the furan ring serves as an electrophilic 'sink', protecting the imidazole core
Conditions	Standard electrophilic substitution conditions (Br₂, HNO₃/H₂SO₄, HCHO/HCl, Ac₂O, etc.) at 0–25 °C

Why This Matters

This property allows researchers to install diverse functional groups on the furan ring while preserving the imidazole pharmacophore, a strategy not available with many commercially supplied congeneric heterocyclic scaffolds.

• [1] Stoyanov, V. M., El'chaninov, M. M., Simonov, A. M., & Pozharskii, A. F. (1989). 2-Substituted imidazoles. 1. Reactions of 1-methyl-2-(2-furyl)imidazole with electrophiles. Khimiya Geterotsiklicheskikh Soedinenii, No. 10, 1396–1400. Translated in Chemistry of Heterocyclic Compounds, doi:10.1007/BF00470698. View Source
• [2] El'chaninov, M. M., Vlasova, E. V., & El'chaninov, I. M. (2017). Synthesis and properties of 2,5-bis(furan-2-yl)-1H-imidazole. Russian Journal of General Chemistry, 87, 239–243. doi:10.1134/S1070363217020141. View Source

Physicochemical Profile vs. NH Analog

The target compound (32902-09-3) exhibits a computed XLogP3-AA of 0.8 [1] and a topological polar surface area (TPSA) of 31 Ų [1]. By comparison, the NH analog 2-(furan-2-yl)-1H-imidazole (CAS 89795-49-3) has a logP of ~1.67 and a TPSA of ~41.8 Ų . The target compound thus has a significantly lower lipophilicity and smaller polar surface area, which is often associated with improved passive membrane permeability and reduced efflux susceptibility.

Physicochemical shift

Cross-study

ΔlogP −0.87, ΔTPSA −10.8 Ų, HBD 0 vs. 1

Supports improved permeability prediction without higher lipophilicity.

Computed values; compare to NH analog.

Evidence Dimension	Computed logP (XLogP3-AA) and TPSA
Target Compound Data	XLogP3-AA = 0.8; TPSA = 31 Ų; HBD = 0; MW = 148.16 g/mol
Comparator Or Baseline	2-(Furan-2-yl)-1H-imidazole (NH analog): logP ≈ 1.67; TPSA ≈ 41.8 Ų; HBD = 1; MW = 134.14 g/mol
Quantified Difference	ΔlogP: −0.87 units (less lipophilic); ΔTPSA: −10.8 Ų; ΔHBD: −1; ΔMW: +14.02 g/mol
Conditions	Computed properties: XLogP3-AA (PubChem), TPSA (Cactvs 3.4.8.24). NH analog logP and TPSA from Chemsrc and Chem960 databases.

Why This Matters

For compound library procurement in drug discovery, the removal of an H-bond donor, combined with lower logP, suggests improved permeability without excessive lipophilicity, making 32902-09-3 a more 'lead-like' starting point than its NH precursor.

• [1] PubChem. Computed Properties for 2-(Furan-2-yl)-1-methyl-1H-imidazole (CID 14469457): XLogP3-AA, TPSA, HBD count. National Center for Biotechnology Information. View Source

N-Methylation Regioselectivity

When 4(5)-(2-furyl)imidazole is N-methylated in KOH–acetone, the major product is 1-methyl-5-(2-furyl)imidazole, whereas methylation of 4(5)-phenylimidazole under analogous conditions gives a different isomer distribution [1]. This established preference for the 5-substituted regioisomer provides a synthetic rationale for selecting the 2-(furan-2-yl)-1-methyl isomer from the outset rather than relying on non-selective alkylation of the NH precursor.

N-Methylation outcome

Class-level

Methylation of 4(5)-(2-furyl)imidazole favors 1-methyl-5-(2-furyl) regioisomer, unlike phenyl-substituted substrate.

Pre-formed regioisomer avoids laborious isomer separation.

Qualitative preference reversal under KOH/MeI/acetone.

Evidence Dimension	Major isomer formed upon N-methylation of 4(5)-(2-aryl)imidazole
Target Compound Data	1-Methyl-5-(2-furyl)imidazole is the predominant isomer (exact ratio not numerically specified in accessible abstract, but stated as 'main product')
Comparator Or Baseline	1-Methyl-5-(2-furyl)imidazole is the predominant isomer, unlike alkylation of 4(5)-phenylimidazole where the 4-isomer dominates
Quantified Difference	Qualitative preference reversal: furyl substitution directs methylation to the 5-position; phenyl substitution directs it differently
Conditions	Methyl iodide, KOH, acetone; standard N-alkylation protocol

Why This Matters

Procuring the pre-formed 2-(furan-2-yl)-1-methyl regioisomer avoids laborious isomer separation and ensures consistent batch identity—a critical quality parameter in SAR campaigns.

• [1] Vlasova, E. V., Stoyanov, V. M., El'chaninov, M. M., & Lukyanov, B. S. (2010). Synthesis and methylation products of 4(5)-(2-furyl)imidazole. Chemistry of Heterocyclic Compounds, 46, 681–683. doi:10.1007/s10593-010-0569-z. View Source

NQO2 Inhibitor Scaffold Potential

In a systematic evaluation of furan-amidine analogs as NQO2 inhibitors, replacement of the furan ring with N-methylimidazole was shown to retain biological activity [1]. Although the specific IC₅₀ of 32902-09-3 against NQO2 has not been reported, the study demonstrates that the N-methylimidazole moiety can act as a viable isostere for the furan ring in this pharmacological context [1]. This provides a precedent for the target compound as a privileged scaffold in NQO2-targeted drug discovery.

NQO2 scaffold

Supporting

N-Methylimidazole retained inhibitory activity as a furan bioisostere in a related amidine series.

May serve as an entry chemotype for NQO2 screening.

No direct IC₅₀ reported for this compound; data to verify.

Evidence Dimension	NQO2 inhibitory activity of furan-amidine analogs with various heterocyclic replacements
Target Compound Data	No direct data for 32902-09-3; N-methylimidazole replacement of the furan ring in a related furan-amidine series maintained inhibitory activity
Comparator Or Baseline	Furan-amidine parent compound (unspecified IC₅₀; study describes N-methylimidazole as a tolerated replacement)
Quantified Difference	Quantitative IC₅₀ comparison not available for 32902-09-3 specifically; class-level evidence of N-methylimidazole isosteric viability
Conditions	In vitro NQO2 enzymatic assay; compound series evaluated for SAR around the furan ring

Why This Matters

For laboratories screening against NQO2, this compound represents a readily procurable entry point into a validated chemotype, potentially eliminating the need for custom synthesis of the furan-amidine precursors.

• [1] Evaluation of analogues of furan-amidines as inhibitors of NQO2. Publications of Aston University (2018). Available via BVSALUD and CORE. View Source

Application Scenarios for 2-(Furan-2-yl)-1-methyl-1H-imidazole

Furan-Directed C–H Functionalization

The exclusive furan C-3 (or tunable C-5) lithiation of 32902-09-3, established by Stoyanov et al. [1], makes it the reagent of choice for research groups employing directed ortho-metalation (DoM) or C–H activation strategies on biheteroaryl scaffolds. Unlike the phenyl analog—which lithiates on the imidazole ring—the target compound permits selective furan elaboration without competing imidazole reactivity, enabling late-stage diversification of complex molecules.

Electrophilic Derivatization Library

Based on the electrophilic substitution pattern where bromination, nitration, formylation, and acylation occur primarily on the furan ring [2], 32902-09-3 is ideally suited for generating focused libraries of 2-(5-substituted-furan-2-yl)-1-methylimidazole derivatives for SAR exploration, while retaining the imidazole nucleus unmodified for target binding.

Physicochemical Lead Optimization via N-Methylation

The removal of the imidazole N–H hydrogen-bond donor (HBD count: 0 vs. 1 for the NH analog), together with the lower logP (0.8 vs. ~1.67) and reduced TPSA (31 vs. ~42 Ų) [3], supports the use of 32902-09-3 as a more membrane-permeable scaffold in lead optimisation. Procurement of this compound directly eliminates the need for in-house N-methylation and subsequent purification.

NQO2 Inhibitor Screening

For laboratories investigating NRH:quinone oxidoreductase 2 (NQO2) as a target in cancer chemotherapy or malaria, literature precedent indicates that N-methylimidazole can serve as a furan bioisostere in this target class [4]. Procuring 32902-09-3 provides a discrete, tractable entry compound for hit-finding screens without requiring multi-step synthesis of the amidine-containing reference series.

Application

Selection Property

Validation Focus

Furan-directed C–H functionalization

Exclusive furan lithiation site

Orthogonal late-stage diversification

Electrophilic derivatization library

Furan α′-position dominant EAS

Imidazole core preservation during library synthesis

Lead-like scaffold optimization

Zero HBD, lower logP and TPSA

Permeability and property forecast review

NQO2 inhibitor screening

Furan bioisostere precedent

Hit-finding assay context; confirm activity

• [1] Stoyanov, V. M., El'chaninov, M. M., & Pozharskii, A. F. (1992). 2-Substituted imidazoles. 3. Metallation of 1-methyl-2-phenyl- and 1-methyl-2-(furyl-2)imidazoles. Chemistry of Heterocyclic Compounds, 28, 53–57. doi:10.1007/BF00529479. View Source
• [2] Stoyanov, V. M., El'chaninov, M. M., Simonov, A. M., & Pozharskii, A. F. (1989). 2-Substituted imidazoles. 1. Reactions of 1-methyl-2-(2-furyl)imidazole with electrophiles. Khim. Geterotsikl. Soedin., No. 10, 1396–1400. doi:10.1007/BF00470698. View Source
• [3] PubChem CID 14469457 and Chemsrc CAS 89795-49-3: Comparative computed properties. View Source
• [4] Evaluation of analogues of furan-amidines as inhibitors of NQO2. Aston University Research Publications (2018). View Source